Cas no 696584-98-2 (4(1H)-Pyridinone,2-ethyl-1-hexyl-3-hydroxy-)

4(1H)-Pyridinone,2-ethyl-1-hexyl-3-hydroxy- structure
696584-98-2 structure
Product Name:4(1H)-Pyridinone,2-ethyl-1-hexyl-3-hydroxy-
CAS No:696584-98-2
MF:C13H21NO2
MW:223.31134390831
CID:500488
PubChem ID:14956306
Update Time:2025-04-19

4(1H)-Pyridinone,2-ethyl-1-hexyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,2-ethyl-1-hexyl-3-hydroxy-
    • 2-ethyl-1-hexyl-3-hydroxypyridin-4-one
    • 4(1H)-Pyridinone, 2-ethyl-1-hexyl-3-hydroxy- (9CI)
    • DTXSID10877346
    • 4(1H)-Pyridinone, 2-ethyl-1-hexyl-3-hydroxy-
    • 696584-98-2
    • CHEMBL78722
    • Inchi: 1S/C13H21NO2/c1-3-5-6-7-9-14-10-8-12(15)13(16)11(14)4-2/h8,10,16H,3-7,9H2,1-2H3
    • InChI Key: IKWJKZCYPNYZLA-UHFFFAOYSA-N
    • SMILES: OC1C(C=CN(C=1CC)CCCCCC)=O

Computed Properties

  • Exact Mass: 223.15733
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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